Cas no 690213-84-4 (3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one)

• Product Name: 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one
• CAS No: 690213-84-4
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 5880366
• PubChem ID: 46369169
• Update Time: 2025-05-19

3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 690213-84-4
• 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one
• SR-01000143190-1
• AKOS002104980
• SR-01000143190
• 3-[(E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxychromen-2-one
• F6548-3312
• (E)-3-(3-(4-(dimethylamino)phenyl)acryloyl)-8-methoxy-2H-chromen-2-one

• Inchi： 1S/C21H19NO4/c1-22(2)16-10-7-14(8-11-16)9-12-18(23)17-13-15-5-4-6-19(25-3)20(15)26-21(17)24/h4-13H,1-3H3/b12-9+
• InChI Key： JEQINKRQPZVYNM-FMIVXFBMSA-N
• SMILES： O1C(C(C(/C=C/C2C=CC(=CC=2)N(C)C)=O)=CC2C=CC=C(C1=2)OC)=O

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one

Introduction to 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one (CAS No. 690213-84-4) and Its Emerging Applications in Chemical Biology

The compound 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one, identified by the CAS number 690213-84-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This chromene derivative, characterized by its unique structural framework, has garnered attention due to its versatile biological activities and promising applications in drug discovery. The presence of a methylene vinyl ketone moiety and an 8-methoxy chromen scaffold contributes to its distinctive chemical properties, making it a valuable candidate for further exploration.

In recent years, the field of medicinal chemistry has witnessed a surge in interest toward heterocyclic compounds, particularly those featuring chromene structures. Chromenes and their derivatives are known for their broad spectrum of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Among these, the compound 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one stands out due to its novel pharmacophoric features. The dimethylamino substituent at the phenyl ring enhances its lipophilicity, while the methylene vinyl ketone group serves as a reactive site for further functionalization, enabling the development of more complex derivatives.

Recent studies have highlighted the compound's potential as a modulator of key biological pathways. For instance, research indicates that it may interact with enzymes and receptors involved in cellular signaling cascades, potentially leading to therapeutic effects in conditions such as neurodegenerative diseases and cancer. The 8-methoxy chromen core is particularly noteworthy, as methoxy-substituted chromenes have been shown to exhibit significant antioxidant activity by scavenging reactive oxygen species (ROS). This property is crucial in mitigating oxidative stress, a hallmark of various pathological conditions.

The structural features of 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one also make it an attractive scaffold for drug design. The conjugated system formed by the methylene vinyl ketone and the chromenone ring allows for tunable electronic properties, which can be exploited to optimize binding affinity to biological targets. Additionally, the presence of a polar dimethylamino group enhances solubility in both aqueous and organic media, facilitating its use in various experimental settings.

One of the most compelling aspects of this compound is its potential role in modulating inflammation. Chronic inflammation is a central driver of many diseases, including cardiovascular disorders and autoimmune conditions. Preliminary findings suggest that 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one may inhibit key pro-inflammatory cytokines by interacting with nuclear factor kappa B (NFκB) signaling pathways. This mechanism aligns with current therapeutic strategies aimed at targeting inflammation at its molecular roots.

The compound's antimicrobial properties are another area of interest. With rising concerns over antibiotic resistance, there is an urgent need for novel antimicrobial agents. Studies have demonstrated that derivatives of chromenes can exhibit activity against Gram-positive and Gram-negative bacteria, as well as fungi. The specific arrangement of functional groups in 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one may contribute to its ability to disrupt microbial cell membranes or interfere with vital metabolic processes.

In vitro studies have also explored the compound's potential as an anticancer agent. Cancer cells often exhibit dysregulated signaling pathways that drive uncontrolled proliferation. By interacting with these pathways, 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one may induce apoptosis or inhibit tumor growth. Notably, its ability to generate reactive oxygen species under certain conditions could lead to oxidative damage in cancer cells while sparing healthy tissues.

The synthesis of this compound presents an intriguing challenge due to its complex structural motif. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in organic chemistry methodologies have enabled more efficient preparation methods, including palladium-catalyzed cross-coupling reactions and photoredox catalysis. These techniques not only streamline synthesis but also allow for modular modifications of the core structure, facilitating the generation of libraries for high-throughput screening.

Future directions in research on 3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one include exploring its mechanism of action in greater detail and evaluating its efficacy in preclinical models. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further development efforts. Additionally, computational modeling techniques such as molecular docking can aid in predicting binding affinities and optimizing lead compounds before experimental validation.

The compound's versatility makes it a valuable tool for researchers investigating various biological processes. Its dual functionality—combining both electrophilic reactivity and bioactive properties—opens up possibilities for applications beyond traditional drug discovery. For instance, it could serve as a probe for studying enzyme kinetics or as a building block for designing more complex molecules with enhanced pharmacological profiles.

In conclusion,3-[(2E)-3-[4-(dimethylamino)phenyl]prop-2-enoyl]-8-methoxy-2H-chromen-2-one (CAS No. 690213-84-4) represents a promising entity with multifaceted applications in chemical biology and pharmaceutical research. Its unique structural features contribute to its broad spectrum of biological activities, making it a compelling candidate for further exploration. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly important role in advancing our understanding of disease processes and developing novel therapeutic strategies.